96-64-0

Soman

• CAS RN:
• 96-64-0

• Formula:
• C7H16FO2P

• InChI:
• InChI=1S/C7H16FO2P/c1-6(7(2,3)4)10-11(5,8)9/h6H,1-5H3

• InChIKey:
• GRXKLBBBQUKJJZ-UHFFFAOYSA-N

• Nerve agents GA (tabun), GB (sarin), GD (soman), and VX are manufactured compounds. The G-type agents are clear, colorless, tasteless liquids miscible in water and most organic solvents. GB is odorless and is the most volatile nerve agent. GA has a slightly fruity odor, and GD has a slight camphor-like odor. VX is a clear, amber-colored odorless, oily liquid. It is miscible with water and dissolves in all solvents. VX is the least volatile nerve agent. Most of the nerve agents were originally produced in a search for insecticides, but because of their toxicity, they were evaluated for military use. Nerve agents have been used in wars and by terrorists. They are known to be stored by several nations, including the United States.
  Soman is a colorless liquid, odorless to fruity.
  Soman is a phosphonic ester.

3-hydroxy-2H-pyran-2-one

In Stock

• CAS RN:
• 496-64-0

• Formula:
• C5H4O3

• InChI:
• InChI=1S/C5H4O3/c6-4-2-1-3-8-5(4)7/h1-3,6H

• InChIKey:
• LIPRKYKMVQPYPG-UHFFFAOYSA-N

• 3-Hydroxy-2H-pyran-2-one, also known as 3-hydroxypyrone or hydroxycoumalin, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 3-Hydroxy-2H-pyran-2-one exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3-hydroxy-2H-pyran-2-one is primarily located in the cytoplasm. Outside of the human body, 3-hydroxy-2H-pyran-2-one can be found in alcoholic beverages. This makes 3-hydroxy-2H-pyran-2-one a potential biomarker for the consumption of this food product.

(Allylthio)benzene

In Stock

• CAS RN:
• 5296-64-0

• Formula:
• C9H10S

• InChI:
• InChI=1S/C9H10S/c1-2-8-10-9-6-4-3-5-7-9/h2-7H,1,8H2

• InChIKey:
• QGNRLAFFKKBSIM-UHFFFAOYSA-N

• (Allylthio)benzene is a useful research compound. Its molecular formula is C9H10S and its molecular weight is 150.24 g/mol. The purity is usually 95%.

Deacetylcolchiceine

In Stock

• CAS RN:
• 68296-64-0

• Formula:
• C19H21NO5

• InChI:
• InChI=1S/C19H21NO5/c1-23-16-8-10-4-6-13(20)12-9-15(22)14(21)7-5-11(12)17(10)19(25-3)18(16)24-2/h5,7-9,13H,4,6,20H2,1-3H3,(H,21,22)

• InChIKey:
• IRVWPZRYDQROLU-UHFFFAOYSA-N

• Colchiceine derivative.
  Trimethylcolchicinic Acid is a colchicine analog with potential antineoplastic activity. Trimethylcolchicinic acid binds to tubulin, inhibiting its polymerization into microtubules and preventing cell division. (NCI04)
  7-amino-10-hydroxy-1,2,3-trimethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one is a cyclic ketone.
  

BIS THF Nitro Derivative 1

In Stock

• CAS RN:
• 288296-64-0

• Formula:
• C13H13NO7

• (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-yl 4-nitrophenyl ester carbonic acid is an impurity of bis-THF-derived compounds (such as [1-benzyl-2-hydroxy-3-(arylsulfonamido)propyl]carbamates) that act as HIV-aspartyl protease inhibitors.

1-[[2-[5-[(4-Chlorophenyl)sulfanylmethyl]tetrazol-2-yl]acetyl]amino]-3-[2-(trifluoromethyl)phenyl]thiourea

• CAS RN:
• 262296-64-0

• Formula:
• C18H15ClF3N7OS2

• InChI:
• InChI=1S/C18H15ClF3N7OS2/c19-11-5-7-12(8-6-11)32-10-15-24-28-29(27-15)9-16(30)25-26-17(31)23-14-4-2-1-3-13(14)18(20,21)22/h1-8H,9-10H2,(H,25,30)(H2,23,26,31)

• InChIKey:
• NWFLHMJUXIPXSO-UHFFFAOYSA-N

• 1-[[2-[5-[(4-Chlorophenyl)sulfanylmethyl]tetrazol-2-yl]acetyl]amino]-3-[2-(trifluoromethyl)phenyl]thiourea is a useful research compound. Its molecular formula is C18H15ClF3N7OS2 and its molecular weight is 501.9 g/mol. The purity is usually 95%.

N-(4-methoxyphenyl)-2-((4-oxo-1-(4-sulfamoylphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

In Stock

• CAS RN:
• 534596-64-0

• Formula:
• C20H18N6O5S2

• InChI:
• InChI=1S/C20H18N6O5S2/c1-31-14-6-2-12(3-7-14)23-17(27)11-32-20-24-18-16(19(28)25-20)10-22-26(18)13-4-8-15(9-5-13)33(21,29)30/h2-10H,11H2,1H3,(H,23,27)(H2,21,29,30)(H,24,25,28)

• InChIKey:
• OBJUQATWWHEXTK-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-((4-oxo-1-(4-sulfamoylphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N6O5S2 and its molecular weight is 486.52. The purity is usually 95%.

N-(3-methoxyphenyl)-2-[(9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 872196-64-0

• Formula:
• C27H23N3O4S

• InChI:
• InChI=1S/C27H23N3O4S/c1-32-20-12-7-11-19(15-20)28-23(31)16-35-27-21-14-18-10-6-13-22(33-2)24(18)34-26(21)29-25(30-27)17-8-4-3-5-9-17/h3-13,15H,14,16H2,1-2H3,(H,28,31)

• InChIKey:
• KWHZGUOMFARZAM-UHFFFAOYSA-N

• N-(3-methoxyphenyl)-2-[(9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.

N-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872596-64-0

• Formula:
• C23H22N4O4S

• InChI:
• InChI=1S/C23H22N4O4S/c1-15-6-5-9-18(10-15)27-22(19-13-32(30,31)14-20(19)25-27)24-23(29)16-11-21(28)26(12-16)17-7-3-2-4-8-17/h2-10,16H,11-14H2,1H3,(H,24,29)

• InChIKey:
• ILCIOQCEHPIOTE-UHFFFAOYSA-N

• N-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.

Napaap

• CAS RN:
• 136396-64-0

• Formula:
• C13H17NO5

• InChI:
• InChI=1S/C13H17NO5/c1-9(19-11(3)16)7-14-6-4-5-12(14)13(17)8-18-10(2)15/h4-6,9H,7-8H2,1-3H3

• InChIKey:
• JAKDZKXSEXYEJR-UHFFFAOYSA-N

• Napaap, also known as Napaap, is a useful research compound. Its molecular formula is C13H17NO5 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

3-(4-Nitrophenyl)isoxazole-5-carbaldehyde

Usually In Stock

• CAS RN:
• 869496-64-0

• Formula:
• C10H6N2O4

• InChI:
• InChI=1S/C10H6N2O4/c13-6-9-5-10(11-16-9)7-1-3-8(4-2-7)12(14)15/h1-6H

• InChIKey:
• PCXOGUGVSIMPSD-UHFFFAOYSA-N

• 3-(4-Nitrophenyl)isoxazole-5-carbaldehyde is a useful research compound. Its molecular formula is C10H6N2O4 and its molecular weight is 218.17 g/mol. The purity is usually 95%.

(1S)-1-[5-(4-chlorophenyl)furan-2-yl]ethan-1-amine

In Stock

• CAS RN:
• 1213496-64-0

• Formula:
• C12H12ClNO

• (1S)-1-[5-(4-chlorophenyl)furan-2-yl]ethan-1-amine is a useful research compound. Its molecular formula is C12H12ClNO and its molecular weight is 221.7. The purity is usually 95%.

1-methyl-N-(4-phenylthiazol-2-yl)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-64-0

• Formula:
• C14H12N4OS

• InChI:
• InChI=1S/C14H12N4OS/c1-18-12(7-8-15-18)13(19)17-14-16-11(9-20-14)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17,19)

• InChIKey:
• USZJEMJOXNTTJB-UHFFFAOYSA-N

• 1-methyl-N-(4-phenylthiazol-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H12N4OS and its molecular weight is 284.34. The purity is usually 95%.

4-((3-Methoxyphenyl)sulfonyl)-7-phenyl-1,4-thiazepane

In Stock

• CAS RN:
• 1797896-64-0

• Formula:
• C18H21NO3S2

• InChI:
• InChI=1S/C18H21NO3S2/c1-22-16-8-5-9-17(14-16)24(20,21)19-11-10-18(23-13-12-19)15-6-3-2-4-7-15/h2-9,14,18H,10-13H2,1H3

• InChIKey:
• VOZSSBNYDLJATE-UHFFFAOYSA-N

• 4-((3-Methoxyphenyl)sulfonyl)-7-phenyl-1,4-thiazepane is a useful research compound. Its molecular formula is C18H21NO3S2 and its molecular weight is 363.49. The purity is usually 95%.

3-[1-(5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-yl]-1,3-oxazolidin-2-one

Usually In Stock

• CAS RN:
• 2379996-64-0

• Formula:
• C14H18N6O2

• InChI:
• InChI=1S/C14H18N6O2/c1-9-10(2)17-13-15-8-16-20(13)12(9)18-4-3-11(7-18)19-5-6-22-14(19)21/h8,11H,3-7H2,1-2H3

• InChIKey:
• KFZXZSTVJPLMLV-UHFFFAOYSA-N

• 3-[1-(5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-yl]-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C14H18N6O2 and its molecular weight is 302.338. The purity is usually 95%.

2-Chloro-N-[(1R,3S)-3-hydroxycyclopentyl]-N-[(6-methoxy-2,4-dimethylpyridin-3-yl)methyl]acetamide

Usually In Stock

• CAS RN:
• 2418596-64-0

• Formula:
• C16H23ClN2O3

• InChI:
• InChI=1S/C16H23ClN2O3/c1-10-6-15(22-3)18-11(2)14(10)9-19(16(21)8-17)12-4-5-13(20)7-12/h6,12-13,20H,4-5,7-9H2,1-3H3/t12-,13+/m1/s1

• InChIKey:
• LFIBAFMQEVMWOQ-OLZOCXBDSA-N

• 2-Chloro-N-[(1R,3S)-3-hydroxycyclopentyl]-N-[(6-methoxy-2,4-dimethylpyridin-3-yl)methyl]acetamide is a useful research compound. Its molecular formula is C16H23ClN2O3 and its molecular weight is 326.82. The purity is usually 95%.